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Compound of Interest

Compound Name: AA41612

Cat. No.: B15580548

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the Disposal of AA41612

This document provides detailed procedural guidance for the safe and compliant disposal of

AA41612, a chemical identified as an antagonist of melanopsin-mediated phototransduction.

Adherence to these procedures is critical to ensure laboratory safety and environmental

protection.
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Identifier Value

Product Name AA41612

Chemical Name
1-((2,5-Dichloro-4-

methoxyphenyl)sulfonyl)piperidine

CAS Number 433690-62-1

Molecular Formula C12H15Cl2NO3S

Hazard Statement

The Safety Data Sheet (SDS) for AA41612

indicates that it should be disposed of at an

approved waste disposal plant. Spillage should

be collected.

Experimental Protocol: Waste Disposal Workflow
The proper disposal of AA41612 is a multi-step process that begins with waste identification

and ends with collection by a certified hazardous waste handler. The following workflow

outlines the necessary steps to be taken within the laboratory.
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Start: AA41612 waste generated

Step 1: Identify as Hazardous Waste

Step 2: Select a Compatible Waste Container

Step 3: Label the Waste Container

Step 4: Store in a Designated Satellite Accumulation Area (SAA)

Step 5: Arrange for Pickup by Certified Waste Disposal Service

End: Waste removed from facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of AA41612 chemical waste.

Step-by-Step Disposal Procedures
Step 1: Waste Identification

All unused, expired, or contaminated stocks of AA41612, as well as any materials (e.g.,

pipette tips, gloves, absorbent pads) grossly contaminated with this chemical, must be
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treated as hazardous waste.

Step 2: Container Selection

Primary Container: Use a chemically resistant container with a secure, leak-proof lid. The

container must be compatible with the chemical properties of AA41612. Borosilicate glass or

a high-density polyethylene (HDPE) container is generally suitable.

Secondary Containment: Place the primary waste container within a larger, shatter-proof

secondary container to prevent spills in the event of primary container failure.

Step 3: Labeling

Immediately label the waste container with a hazardous waste tag.

The label must include:

The words "Hazardous Waste"

The full chemical name: "1-((2,5-Dichloro-4-methoxyphenyl)sulfonyl)piperidine" and the

identifier "AA41612"

The CAS Number: "433690-62-1"

The approximate quantity of waste

The date the waste was first added to the container (accumulation start date)

The primary hazard(s) associated with the chemical (refer to the specific SDS for detailed

hazard information)

The name and contact information of the principal investigator or laboratory supervisor.

Step 4: Storage

Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA).
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The SAA must be:

At or near the point of generation.

Under the control of the laboratory personnel.

Away from general laboratory traffic and drains.

Segregated from incompatible chemicals.

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous

waste in the SAA.

Step 5: Arranging for Disposal

Once the waste container is full or has been in storage for a designated period (typically not

to exceed 90 days, but consult your institution's specific guidelines), arrange for its collection.

Contact your institution's Environmental Health and Safety (EHS) department or the

designated hazardous waste management office to schedule a pickup.

Do not attempt to dispose of AA41612 down the drain or in the regular trash.[1]

The disposal of the container and its contents must be carried out by an approved and

licensed waste disposal plant.[1]

Spill Management
In the event of a spill, it is important to collect the spillage.[1] For small spills, use an

appropriate absorbent material (e.g., chemical absorbent pads or vermiculite), collect the

absorbed material in a sealed container, and label it as hazardous waste for disposal. For

larger spills, evacuate the area and contact your institution's EHS department immediately.

Always wear appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat, when handling AA41612 and its waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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